N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide

• Molecular Formula: C21H21N3O6
• Molecular Weight: 411.4 g/mol
• IUPAC Name: N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H21N3O6/c1-27-15-5-6-17(28-2)20-13(15)10-14(24-20)21(26)22-8-7-19(25)23-12-3-4-16-18(9-12)30-11-29-16/h3-6,9-10,24H,7-8,11H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: BQMAQOSJPZJUIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(NC2=C(C=C1)OC)C(=O)NCCC(=O)NC3=CC4=C(C=C3)OCO4

Description

N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide is a complex organic compound featuring a benzodioxole moiety, an indole core, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide typically involves multiple steps:

• Formation of the Benzodioxole Intermediate

  • Starting with 5-bromo-1,3-benzodioxole, a palladium-catalyzed C-N cross-coupling reaction is employed using PdCl₂, xantphos, and Cs₂CO₃ in 1,4-dioxane at 130°C .

• Preparation of the Indole Core

  • The indole core is synthesized by reacting 4,7-dimethoxyindole with ethyl bromoacetate in the presence of NaH in DMF at 50°C for 2 hours .

• Coupling of Intermediates

  • The benzodioxole intermediate is coupled with the indole core using PdCl₂, xantphos, and Cs₂CO₃ in toluene under reflux conditions for 24 hours .

• Final Assembly

  • The final compound is obtained by reacting the coupled product with 2 N NaOH in 1,4-dioxane at 120°C for 2-4 hours .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure scalability, cost-effectiveness, and environmental sustainability. This could include the use of continuous flow reactors and green chemistry principles to minimize waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  • The compound can undergo oxidation reactions, particularly at the benzodioxole moiety, using reagents like hydrogen peroxide or m-chloroperbenzoic acid.

• Reduction

  • Reduction reactions can target the carbonyl groups, using reagents such as sodium borohydride or lithium aluminum hydride.

• Substitution

  • Nucleophilic substitution reactions can occur at the amine or methoxy groups, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), m-chloroperbenzoic acid (m-CPBA)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Alkyl halides, acyl chlorides

Major Products

Oxidation: Formation of quinones or epoxides

Reduction: Formation of alcohols or amines

Substitution: Formation of alkylated or acylated derivatives

Scientific Research Applications

N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide has several scientific research applications:

• Chemistry

  • Used as a building block in the synthesis of more complex organic molecules.
  • Studied for its reactivity and stability under various conditions.

• Biology

  • Investigated for its potential as a biochemical probe to study enzyme interactions and cellular pathways.

• Medicine

  • Explored as a potential anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in cancer cells .
  • Studied for its effects on microtubule dynamics and tubulin polymerization.

• Industry

  • Potential applications in the development of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide involves its interaction with cellular targets such as tubulin. By binding to tubulin, the compound disrupts microtubule assembly, leading to mitotic blockade and apoptosis in cancer cells . This mechanism is similar to that of other microtubule-targeting agents like paclitaxel and vinblastine.

Comparison with Similar Compounds

Similar Compounds

• Paclitaxel

  • A well-known microtubule-stabilizing agent used in cancer therapy.
  • Similar mechanism of action but different chemical structure.

• Vinblastine

  • Another microtubule-targeting agent that inhibits tubulin polymerization.
  • Structurally distinct but functionally similar.

• Colchicine

  • Binds to tubulin and inhibits microtubule polymerization.
  • Used in the treatment of gout and as a research tool.

Uniqueness

N-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-4,7-dimethoxy-1H-indole-2-carboxamide is unique due to its specific structural features, such as the benzodioxole moiety and the dimethoxyindole core. These features may confer distinct binding properties and biological activities compared to other microtubule-targeting agents.